Cas no 586-63-0 (Cyclohexene,3-methyl-6-(1-methylethylidene)-)

Cyclohexene,3-methyl-6-(1-methylethylidene)- structure
586-63-0 structure
Product Name:Cyclohexene,3-methyl-6-(1-methylethylidene)-
CAS No:586-63-0
MF:C10H16
MW:136.234043121338
CID:370619
PubChem ID:102443
Update Time:2025-04-19

Cyclohexene,3-methyl-6-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexene,3-methyl-6-(1-methylethylidene)-
    • 3-methyl-6-(1-methylethylidene)cyclohexene
    • 3-methyl-6-propan-2-ylidenecyclohexene
    • 2,4(8)-p-Menthadien
    • 2,4(8)-p-Menthadiene
    • 3-methyl-6-(1-methylethylidene)cyclohex-1-ene
    • Cyclohexene,3-methyl-6-(1-methylethylidene)
    • isoterpinolene
    • menogene
    • menthadiene-2,4(8)
    • p-Mentha-2,4(8)-diene
    • NS00042611
    • CIPXOBMYVWRNLL-UHFFFAOYSA-N
    • 3-Methyl-6-(1-methylethylidene)-1-cyclohexene #
    • 586-63-0
    • 3-Isopropylidene-6-methyl-cyclohexene
    • CHEBI:88840
    • p-2,4(8)-Menthadiene
    • UNII-VR4XVW6V2H
    • para-Mentha-2,4(8)-diene
    • EINECS 209-579-6
    • DTXSID80862244
    • VR4XVW6V2H
    • Cyclohexene, 3-methyl-6-(1-methylethylidene)-
    • Q24514387
    • 3-Methyl-6-(1-methylethylidene)-cyclohexene
    • Inchi: 1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,6,9H,5,7H2,1-3H3
    • InChI Key: CIPXOBMYVWRNLL-UHFFFAOYSA-N
    • SMILES: C1(C)C=C/C(=C(\C)/C)/CC1

Computed Properties

  • Exact Mass: 136.12500
  • Monoisotopic Mass: 136.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.30890

Cyclohexene,3-methyl-6-(1-methylethylidene)- Production Method

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